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Compound of Interest

Compound Name: Healon

Cat. No.: B117162 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe and

compliant laboratory environment is paramount. Adherence to proper disposal protocols for

surgical and research materials, such as Healon®, a brand of ophthalmic viscosurgical device

(OVD) containing sodium hyaluronate, is a critical component of laboratory safety and chemical

handling. This guide provides essential, step-by-step information for the safe and logistical

disposal of Healon®.

Immediate Safety and Logistical Information
Healon®, composed primarily of sodium hyaluronate, is a sterile, viscoelastic preparation.

While sodium hyaluronate itself is not classified as a hazardous chemical, the device it is

packaged and delivered in, along with its use in a clinical or research setting, dictates its

disposal as regulated medical waste.[1][2] Improper disposal can pose physical hazards, such

as needlestick injuries, and contravenes local, national, and international regulations governing

clinical and laboratory waste.[3][4]

Key Principles of Healon® Disposal:

Segregation: Never mix Healon® waste with general laboratory or domestic trash. It must be

segregated as clinical or sharps waste at the point of generation.

Containerization: Use approved, puncture-resistant sharps containers for the disposal of the

entire Healon® syringe and cannula.[5][6]
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Regulatory Compliance: All disposal procedures must be in strict accordance with local,

state, and federal environmental and health and safety regulations.[3][7]

Detailed Disposal Protocol for Healon®
This protocol outlines the step-by-step methodology for the proper disposal of unused or

partially used Healon® syringes in a laboratory or research setting.

Personnel Protective Equipment (PPE) Required:

Safety glasses or goggles

Laboratory coat

Nitrile or latex gloves

Procedure:

Preparation:

Ensure a designated, UN-approved, puncture-resistant sharps container is available at the

point of use.[5] The container should be clearly labeled as "Sharps" and/or "Biohazard."

Verify that the sharps container is not overfilled; it should not be more than three-quarters

full to prevent accidental needlesticks.[5]

Handling of the Used/Unused Healon® Syringe:

Do Not Recap: Never attempt to recap the cannula (needle) of the Healon® syringe. This

is a primary cause of needlestick injuries.[6]

Immediate Disposal: Immediately after use, or upon deciding to discard an unused

syringe, the entire device (syringe with attached cannula) should be placed into the sharps

container.[6]

Orientation: Deposit the syringe with the cannula pointing downwards into the container to

minimize the risk of it bouncing back or protruding from the opening.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://materie-prime.farmalabor.it/sds_completa/02140_en.pdf
https://www.lifecore.com/wp-content/uploads/2023/09/SDS-Sodium-Hyaluronate.pdf
https://www.benchchem.com/product/b117162?utm_src=pdf-body
https://www.benchchem.com/product/b117162?utm_src=pdf-body
https://www.mayoclinichealthsystem.org/hometown-health/speaking-of-health/properly-disposal-of-sharps
https://www.mayoclinichealthsystem.org/hometown-health/speaking-of-health/properly-disposal-of-sharps
https://www.benchchem.com/product/b117162?utm_src=pdf-body
https://www.benchchem.com/product/b117162?utm_src=pdf-body
https://www.fda.gov/medical-devices/safely-using-sharps-needles-and-syringes-home-work-and-travel/dos-and-donts-proper-sharps-disposal
https://www.fda.gov/medical-devices/safely-using-sharps-needles-and-syringes-home-work-and-travel/dos-and-donts-proper-sharps-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management:

In the event of a spill of the Healon® gel, be aware that the substance can make surfaces

extremely slippery.

Wearing appropriate PPE, absorb the spilled material with an inert, absorbent material

(e.g., vermiculite, dry sand).

Collect the absorbed material and place it in a sealed, appropriately labeled container for

disposal as clinical waste.[8]

Clean the affected area thoroughly.

Final Disposal of Sharps Container:

Once the sharps container is full (approximately three-quarters), securely lock the lid.

The sealed container must be disposed of through a licensed medical or clinical waste

management service.[4] This typically involves incineration or other approved treatment

methods to render the waste safe.[9]

Follow your institution's specific procedures for the collection and disposal of full sharps

containers.

Quantitative Data: Waste Stream Classification
The disposal of Healon® falls under specific waste categories, which are often defined by local

and international regulations. The following table summarizes the relevant waste classification

for Healon® and its components, primarily based on the European Waste Catalogue (EWC).

Researchers in other regions should consult their local regulations for equivalent

classifications.
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Component Description EWC Code(s) Disposal Method

Healon® Syringe &

Cannula

Unused or partially

used syringe with

attached needle.

18 01 03*

Incineration via a

licensed clinical waste

contractor.

(Waste whose

collection and

disposal is subject to

special requirements

in order to prevent

infection)

Healon® Gel

(Spillage)

Spilled sodium

hyaluronate gel

absorbed with inert

material.

18 01 09

Incineration via a

licensed clinical waste

contractor.

(Medicines other than

those mentioned in 18

01 08)

Outer Packaging

Cardboard box and

product insert (if not

contaminated).

20 01 01

Recyclable waste

stream, provided it is

not contaminated.

Note: The asterisk () denotes that the waste is considered hazardous.*

Visualizing the Disposal Workflow
To further clarify the procedural flow of Healon® disposal, the following diagrams illustrate the

decision-making process and the experimental workflow for safe handling and disposal.
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Healon® Disposal Workflow

Healon® Syringe
(Used or Unused)

Is there a spill of
the Healon® gel?

1. Wear PPE
2. Absorb with inert material

3. Place in clinical waste container

Yes

Dispose of Syringe
and Cannula

No

Dispose as Clinical Waste
(EWC 18 01 09)

Place entire syringe and cannula
into a designated sharps container

When 3/4 full, seal the
sharps container

Dispose via Licensed
Clinical Waste Contractor

(EWC 18 01 03*)

Click to download full resolution via product page

Caption: A flowchart illustrating the procedural steps for Healon® disposal.
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Logical Relationships in Healon® Waste Management

Healon® Device

Syringe & Cannula Sodium Hyaluronate Gel Outer Packaging

Sharps Waste Clinical Waste

If spilled

Recyclable Waste

If uncontaminated

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b117162#healon-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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